Cas no 1804073-96-8 (2-(2-Carboxyethyl)-6-(methylthio)mandelic acid)
2-(2-Carboxyethyl)-6-(methylthio)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Carboxyethyl)-6-(methylthio)mandelic acid
-
- Inchi: 1S/C12H14O5S/c1-18-8-4-2-3-7(5-6-9(13)14)10(8)11(15)12(16)17/h2-4,11,15H,5-6H2,1H3,(H,13,14)(H,16,17)
- InChI Key: YUZMTNLDPAZARQ-UHFFFAOYSA-N
- SMILES: S(C)C1=CC=CC(CCC(=O)O)=C1C(C(=O)O)O
Computed Properties
- Exact Mass: 270.05619472 g/mol
- Monoisotopic Mass: 270.05619472 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 120
- Molecular Weight: 270.30
2-(2-Carboxyethyl)-6-(methylthio)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026864-250mg |
2-(2-Carboxyethyl)-6-(methylthio)mandelic acid |
1804073-96-8 | 97% | 250mg |
470.40 USD | 2021-06-18 | |
| Alichem | A015026864-500mg |
2-(2-Carboxyethyl)-6-(methylthio)mandelic acid |
1804073-96-8 | 97% | 500mg |
839.45 USD | 2021-06-18 | |
| Alichem | A015026864-1g |
2-(2-Carboxyethyl)-6-(methylthio)mandelic acid |
1804073-96-8 | 97% | 1g |
1,534.70 USD | 2021-06-18 |
2-(2-Carboxyethyl)-6-(methylthio)mandelic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-(2-Carboxyethyl)-6-(methylthio)mandelic acid
Introduction to 2-(2-Carboxyethyl)-6-(methylthio)mandelic Acid (CAS No. 1804073-96-8) and Its Emerging Applications in Chemical Biology
2-(2-Carboxyethyl)-6-(methylthio)mandelic acid, identified by the chemical identifier CAS No. 1804073-96-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a mandelic acid backbone with modifications including a carboxyethyl side chain and a methylthio group, exhibits promising characteristics for various biochemical applications. The integration of these functional groups not only enhances its solubility and reactivity but also opens up novel avenues for therapeutic and diagnostic research.
The structure of 2-(2-Carboxyethyl)-6-(methylthio)mandelic acid is meticulously designed to interact with biological targets in a highly specific manner. The presence of the carboxyethyl group provides a flexible alkyl chain that can modulate binding affinities, while the methylthio group introduces a sulfur atom capable of participating in various biochemical interactions, such as disulfide bond formation or metal coordination. These features make it an attractive candidate for the development of novel bioactive molecules.
In recent years, there has been a surge in research focused on leveraging structurally diverse compounds like 2-(2-Carboxyethyl)-6-(methylthio)mandelic acid to address complex biological challenges. One of the most compelling areas of investigation is its potential role in modulating enzyme activity. Enzymes are central to numerous cellular processes, and their dysregulation is often associated with diseases such as cancer, inflammation, and metabolic disorders. The unique chemical properties of this compound allow it to serve as a scaffold for designing enzyme inhibitors or activators with high selectivity and efficacy.
For instance, studies have demonstrated that derivatives of 2-(2-Carboxyethyl)-6-(methylthio)mandelic acid can interact with specific enzymatic targets by exploiting their ability to mimic natural substrates or alter enzyme conformation. This approach has been particularly promising in the development of kinase inhibitors, which are critical in cancer therapy. The alkyl and sulfur-containing groups in the molecule provide multiple interaction points with the active site of kinases, potentially leading to the discovery of next-generation inhibitors with improved pharmacokinetic profiles.
Another emerging application of CAS No. 1804073-96-8 is in the realm of drug delivery systems. The carboxyethyl group can be exploited to create prodrugs or conjugates that enhance bioavailability or target specificity. Additionally, the methylthio moiety can facilitate interactions with delivery vehicles such as polymers or nanoparticles, enabling controlled release mechanisms that are essential for therapeutic efficacy.
The versatility of 2-(2-Carboxyethyl)-6-(methylthio)mandelic acid also extends to its use as an intermediate in synthetic chemistry. Its structural features make it a valuable building block for constructing more complex molecules with tailored biological activities. Researchers have utilized this compound to synthesize analogs with enhanced binding affinity or altered metabolic stability, which are crucial factors in drug development.
Recent advancements in computational chemistry have further accelerated the exploration of CAS No. 1804073-96-8's potential applications. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level, providing insights into its mechanism of action and optimizing its design for specific purposes. These computational approaches complement experimental studies, enabling a more efficient discovery pipeline.
The pharmaceutical industry has taken note of these developments and is actively investigating 2-(2-Carboxyethyl)-6-(methylthio)mandelic acid as a lead compound for drug discovery programs. Several companies have initiated clinical trials or preclinical studies evaluating derivatives of this molecule for treating various conditions. The encouraging results from these trials underscore the importance of structurally diverse compounds like this one in advancing therapeutic options.
Beyond pharmaceutical applications, CAS No. 1804073-96-8 holds promise in diagnostic imaging and biomarker discovery. Its ability to bind selectively to biological targets can be harnessed to develop contrast agents for magnetic resonance imaging (MRI) or other imaging modalities. Additionally, its interaction with specific biomolecules may provide insights into disease mechanisms or serve as indicators for early detection.
The environmental impact of utilizing 2-(2-Carboxyethyl)-6-(methylthio)mandelic acid is also an area of growing interest. Researchers are exploring sustainable synthetic routes to produce this compound while minimizing waste and energy consumption. Green chemistry principles are being integrated into its synthesis, ensuring that its production aligns with global efforts toward sustainability.
In conclusion, 2-(2-Carboxyethyl)-6-(methylthio)mandelic acid (CAS No. 1804073-96-8) represents a fascinating example of how structural innovation can drive advancements in chemical biology and medicine. Its unique properties make it a versatile tool for drug discovery, diagnostics, and material science applications. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly significant role in addressing some of the most pressing challenges in modern science.
1804073-96-8 (2-(2-Carboxyethyl)-6-(methylthio)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)